Cas no 79709-54-9 (1-isocyanato-4-methylpentane)

• Product Name: 1-isocyanato-4-methylpentane
• CAS No: 79709-54-9
• Molecular Formula: C₇H₁₃NO
• Molecular Weight: 127.184
• CID: 2802454
• PubChem ID: 12705326

1-isocyanato-4-methylpentane Properties

Names and Identifiers

• 1-isocyanato-4-methylpentane
• Pentane, 1-isocyanato-4-methyl-
• EN300-1867731
• 79709-54-9
• SCHEMBL3843217
• DTXSID40507467
• AKOS012410803
• EDA70954

• InChIKey： JZRKHDXSWFGREU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO/c1-7(2)4-3-5-8-6-9/h7H,3-5H2,1-2H3

Computed Properties

• Exact Mass: 127.099714038g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates